Cas no 1396871-85-4 (5-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxybenzene-1-sulfonamide
• CAS No: 1396871-85-4
• MF: C₁₄H₁₇ClN₂O₄S
• MW: 344.813781499863
• CID: 6532909
• PubChem ID: 71781624
• Update Time: 2025-06-12

5-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxybenzene-1-sulfonamide
• 5-chloro-N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-2-methoxybenzenesulfonamide
• F5857-0994
• AKOS024523423
• VU0524696-1
• 5-chloro-N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2-methoxybenzenesulfonamide
• 1396871-85-4
• 5-chloro-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C14H17ClN2O4S/c1-17-7-3-4-11(17)12(18)9-16-22(19,20)14-8-10(15)5-6-13(14)21-2/h3-8,12,16,18H,9H2,1-2H3
• InChI Key： BZUUEVODKRFVEI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(NCC(C1=CC=CN1C)O)(=O)=O)OC

Computed Properties

• Exact Mass: 344.0597559g/mol
• Monoisotopic Mass: 344.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxybenzene-1-sulfonamide

5-Chloro-N-2-Hydroxy-2-(1-Methyl-1H-Pyrrol-2-yl)ethyl-2-Methoxybenzene-1-sulfonamide (CAS No. 1396871-85-4): A Comprehensive Overview

5-Chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxybenzene-1-sulfonamide (CAS No. 1396871-85-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1396871-85-4, is characterized by its unique structural features, which include a chloro-substituted benzene ring, a methoxy group, and a sulfonamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 5-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxybenzene-1-sulfonamide is particularly noteworthy for its complexity and the presence of multiple functional groups. The chloro substitution on the benzene ring can influence the compound's reactivity and stability, while the methoxy group can enhance its solubility and bioavailability. The sulfonamide moiety, a common functional group in many pharmaceuticals, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in drug design.

Recent studies have explored the potential of 5-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxybenzene-1-sulfonamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation. This suggests that it may have potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. Preclinical studies have demonstrated that 5-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxybenzene-1-sulfonamide can induce apoptosis in cancer cells through the activation of caspase pathways. This mechanism of action makes it a promising candidate for further investigation in cancer therapy. Additionally, its ability to inhibit angiogenesis, the formation of new blood vessels that supply nutrients to tumors, further enhances its potential as an anticancer agent.

The pharmacokinetic properties of 5-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-y l)ethyl - 2 - methoxybenzene - 1 - sulfonamide have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for drug development. Its high oral bioavailability and low toxicity make it an attractive candidate for clinical trials.

In terms of safety and toxicity, preclinical studies have indicated that 5-chloro-N - 2 - hydroxy - 2 - ( 1 - methyl - 1 H - pyrrol - 2 - yl ) ethyl - 2 - methoxybenzene - 1 - sulfonamide has a wide therapeutic window and minimal side effects at therapeutic doses. This is an important consideration for its potential use in long-term treatments.

The synthesis of 5-chloro-N - 2 - hydroxy - 2 - ( 1 - methyl - 1 H - pyrrol - 2 - yl ) ethyl - 2 - methoxybenzene - 1 - sulfonamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving nucleophilic substitution, coupling reactions, and sulfonation steps. These advancements in synthetic methods have facilitated the production of this compound on a larger scale for further research and development.

In conclusion, 5-chloro-N - 2 - hydroxy - 2 - ( 1 - methyl - 1 H - pyrrol - 2 - yl ) ethyl - 2 - methoxybenzene - 1-sulfonamide (CAS No. 1396871-85-4) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As the field of medicinal chemistry advances, this compound is likely to play a significant role in the development of novel therapies for inflammatory diseases and cancer.